2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine

• IUPAC Name: 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine
• InChI: InChI=1S/C11H11F2N3/c12-11(13)7-14-6-8-1-2-9-10(5-8)16-4-3-15-9/h1-5,11,14H,6-7H2
• InChI Key: OQJUWDGRBLXBAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN=C2C=C1CNCC(F)F
• Molecular Formula: C11H11F2N3
• Molecular Weight: 223.22 g/mol

Description

2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine, also known as DFQMNE, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine is not fully understood. However, it has been suggested that 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine may act as a serotonin and norepinephrine reuptake inhibitor, similar to antidepressant drugs such as fluoxetine and venlafaxine.
Biochemical and Physiological Effects:
2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant-like effects. 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has also been found to increase the levels of dopamine in the prefrontal cortex, which may be responsible for its potential use as a fluorescent probe for imaging neuronal activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine in lab experiments is its potential use as a fluorescent probe for imaging neuronal activity. 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine is also relatively easy to synthesize and purify. However, one limitation of using 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine. One direction is to further investigate its antidepressant-like effects and potential use as a therapeutic agent for depression. Another direction is to explore its potential use as a fluorescent probe for imaging neuronal activity in vivo. Additionally, further research could be conducted to investigate the potential use of 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine as a derivatizing agent for the analysis of other biomolecules, such as lipids and carbohydrates.
In conclusion, 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine could lead to new discoveries and potential therapeutic applications.

Synthesis Methods

2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine can be synthesized through a multistep process that involves the reaction of 2,2-difluoroethylamine with quinoxaline-6-carboxaldehyde. The resulting product is then reduced with sodium borohydride to obtain 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has been studied for its potential applications in various fields, including pharmacology, neuroscience, and analytical chemistry. In pharmacology, 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has been found to exhibit antidepressant-like effects in animal models. In neuroscience, 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has been investigated for its potential use as a fluorescent probe for imaging neuronal activity. In analytical chemistry, 2,2-difluoro-N-(quinoxalin-6-ylmethyl)ethanamine has been used as a derivatizing agent for the analysis of amino acids and peptides.